Cas no 70265-07-5 (1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-)
70265-07-5 structure
Product Name:1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-
CAS No:70265-07-5
MF:C8H11NO2
MW:153.178442239761
CID:547509
PubChem ID:643366
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione, hexahydro-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-
- 70265-07-5
- DTXSID80426300
- SCHEMBL2539347
-
- Inchi: 1S/C8H11NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h5-6H,1-4H2,(H,9,10,11)/t5-,6-/m0/s1
- InChI Key: WLDMPODMCFGWAA-WDSKDSINSA-N
- SMILES: O=C1[C@H]2CCCC[C@@H]2C(N1)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
1H-Isoindole-1,3(2H)-dione, hexahydro-, trans- Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
70265-07-5 (1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-) Related Products
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